2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine

• Molecular Formula: C5H8BrN3O
• Molecular Weight: 206.04 g/mol
• IUPAC Name: 2-(3-bromo-1,2,4-oxadiazol-5-yl)propan-2-amine
• InChI: InChI=1S/C5H8BrN3O/c1-5(2,7)3-8-4(6)9-10-3/h7H2,1-2H3
• InChI Key: JFSAPPSMRRAREX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=NO1)Br)N

Description

2-(3-Bromo-1,2,4-oxadiazol-5-yl)propan-2-amine (CAS 1369079-79-7) is a high-value chemical building block designed for research and development, particularly in medicinal chemistry and drug discovery . The compound features a 1,2,4-oxadiazole heterocycle, a scaffold recognized in the scientific literature for its potential as a pharmacological agent . The presence of a bromine atom at the 3-position of the ring makes it a versatile synthetic intermediate, enabling further functionalization via cross-coupling reactions to create a diverse array of novel derivatives . The amine functional group attached to the propan-2-yl chain enhances its utility, allowing for the synthesis of amides, sulfonamides, and Schiff bases, or serving as a point for salt formation to improve physicochemical properties. The molecular formula is C5H8BrN3O and it has a molecular weight of 206.04 g/mol . This compound is offered with a high level of purity and requires cold-chain transportation to ensure stability . It is strictly intended for research purposes in a controlled laboratory environment. This product is labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine typically involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows for the efficient production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif without the need for protective groups.

Industrial Production Methods

While specific industrial production methods for 2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxadiazole derivatives.

Reduction: Reduction reactions can modify the oxadiazole ring or other functional groups.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. Reaction conditions typically involve controlled temperatures and the use of solvents like DMSO or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxadiazole derivatives, while substitution reactions can produce a wide range of substituted oxadiazoles.

Scientific Research Applications

2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: It is used in the development of fluorescent dyes, OLEDs, and sensors.

Organic Synthesis: The compound serves as a building block for synthesizing other heterocyclic compounds and complex molecules.

Mechanism of Action

The mechanism of action of 2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural differences between 2-(3-bromo-1,2,4-oxadiazol-5-yl)propan-2-amine and selected analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents and Key Features	Reference
2-(3-Bromo-1,2,4-oxadiazol-5-yl)propan-2-amine	C₅H₈BrN₃O	220.04 g/mol	Bromo (3-position), tert-butylamine (5-position)	N/A (inferred)
4-Bromo-5-phenyl-1,2-oxazol-3-amine	C₉H₇BrN₂O	255.07 g/mol	Bromo (4-position), phenyl (5-position)
3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine HCl	C₉H₁₂ClN₃OS	245.73 g/mol	Thiophene (3-position), propylamine (5-position)
5-[2-(3-Bromophenyl)-1,3-benzoxazol-5-yl]-N-(2-methylphenyl)-1,3,4-oxadiazol-2-amine	C₂₂H₁₅BrN₄O₂	447.28 g/mol	Bromophenyl, benzoxazole, methylphenyl
2-(1,2,4-Oxadiazol-5-yl)propan-2-amine (non-brominated analog)	C₅H₈N₂O	112.13 g/mol	tert-Butylamine (no bromo)

Key Observations :

• The bromine atom in the target compound increases molecular weight by ~80 g/mol compared to its non-brominated analog .
• Substitution patterns (e.g., bromo vs. phenyl or thiophene) significantly alter electronic properties and steric bulk, influencing reactivity and binding interactions .

Physical and Chemical Properties

Spectroscopic Data:

• IR Spectroscopy : Brominated oxadiazoles typically exhibit C-Br stretching vibrations near 530 cm⁻¹ . The tert-butylamine group may show NH stretching around 3300 cm⁻¹, as seen in similar amines .
• ¹H-NMR : The tert-butyl group in propan-2-amine derivatives produces a singlet at δ ~1.4 ppm for the methyl protons, while aromatic protons in bromophenyl analogs appear at δ 7.25–8.16 ppm .

Stability and Reactivity:

• The bromo substituent enhances electrophilicity at the 3-position, making the compound prone to nucleophilic substitution reactions (e.g., Suzuki coupling) compared to non-halogenated analogs .

Biological Activity

2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine, a compound characterized by its unique oxadiazole moiety, has garnered attention in medicinal chemistry for its potential biological activities. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic implications.

The compound is identified by the CAS number 2174001-56-8 and has a molecular weight of approximately 286.95 g/mol. Its structural formula includes a bromine atom on the oxadiazole ring, which may influence its reactivity and biological interactions.

Synthesis

The synthesis typically involves the reaction of amidoximes with isatoic anhydrides in the presence of sodium hydroxide. This method allows for the formation of the oxadiazole ring, which is crucial for the compound's biological activities .

Anticancer Activity

Recent studies have indicated that derivatives of 1,2,4-oxadiazoles exhibit significant anticancer properties. For instance, compounds similar to 2-(3-Bromo-1,2,4-oxadiazol-5-YL)propan-2-amine have shown promising results against various cancer cell lines:

Compound	Cell Line	IC50 (µM)	Activity
2b	MCF-7 (breast cancer)	0.0158	High
4a	NCI-H460 (lung cancer)	0.121	Moderate
9b	SF-268 (CNS cancer)	0.075	High

The IC50 values indicate the concentration required to inhibit cell growth by 50%, with lower values reflecting higher potency. Notably, compounds derived from oxadiazoles have been reported to outperform traditional chemotherapeutics like doxorubicin in certain assays .

The mechanisms through which these compounds exert their anticancer effects include:

• Inhibition of Enzymatic Activity : Certain oxadiazole derivatives have been found to inhibit key enzymes involved in tumor progression, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). For example, some derivatives showed AChE inhibitory activity with IC50 values significantly lower than that of donepezil .
• Induction of Apoptosis : Studies suggest that these compounds may promote apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins.

Neuroprotective Effects

In addition to anticancer properties, some derivatives have shown potential as neuroprotective agents. The ability to inhibit monoamine oxidase-B (MAO-B) suggests that these compounds could be beneficial in treating neurodegenerative disorders like Alzheimer's disease. For instance:

Compound	Target Enzyme	IC50 (µM)	Comparison
2b	MAO-B	74.68	More potent than biperiden
4a	AChE	0.0158	Superior to donepezil

These findings indicate a multitarget approach where the compound could address multiple pathways involved in neurodegeneration .

Case Studies

• In Vitro Studies : A series of in vitro assays demonstrated that several oxadiazole derivatives exhibit cytotoxicity against human cancer cell lines while sparing normal cells. This selectivity is crucial for reducing side effects commonly associated with chemotherapy.
• Animal Models : Preliminary studies in animal models have shown that administration of these compounds resulted in reduced tumor growth and improved survival rates compared to control groups.